Cas no 5499-83-2 (Benzeneacetic acid,4-[(1-oxopropyl)amino]-, 2-(1-piperidinylmethyl)cyclohexyl ester, hydrochloride(1:1))

• Product name: Benzeneacetic acid,4-[(1-oxopropyl)amino]-, 2-(1-piperidinylmethyl)cyclohexyl ester, hydrochloride(1:1)
• CAS No: 5499-83-2
• MF: C₂₁H₂₇N₃O₅S
• MW: 433.521184206009
• CID: 384457
• PubChem ID: 5211284

Benzeneacetic acid,4-[(1-oxopropyl)amino]-, 2-(1-piperidinylmethyl)cyclohexyl ester, hydrochloride(1:1) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-[(1-oxopropyl)amino]-, 2-(1-piperidinylmethyl)cyclohexyl ester, hydrochloride(1:1)
• N-[5-(diethylsulfamoyl)-2-methoxyphenyl]-4-(propanoylamino)benzamide
• DTXSID00410261
• 5499-83-2

• Inchi： InChI=1S/C21H27N3O5S/c1-5-20(25)22-16-10-8-15(9-11-16)21(26)23-18-14-17(12-13-19(18)29-4)30(27,28)24(6-2)7-3/h8-14H,5-7H2,1-4H3,(H,22,25)(H,23,26)
• InChI Key： XIXQCXQQWVKNGS-UHFFFAOYSA-N
• SMILES： CCC(=O)NC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)S(=O)(=O)N(CC)CC)OC

Computed Properties

• Exact Mass: 433.16731
• Monoisotopic Mass: 433.167142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113
• XLogP3: 2.3

Experimental Properties

• Density: 1.273
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.591
• PSA: 104.81